Cas no 1296224-18-4 (benzyl N-4-(hydroxymethyl)pyrimidin-2-ylcarbamate)

• Product Name: benzyl N-4-(hydroxymethyl)pyrimidin-2-ylcarbamate
• CAS No: 1296224-18-4
• MF: C₁₃H₁₃N₃O₃
• MW: 259.260622739792
• CID: 5830505
• PubChem ID: 129963722
• Update Time: 2025-10-31

benzyl N-4-(hydroxymethyl)pyrimidin-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-4-(hydroxymethyl)pyrimidin-2-ylcarbamate
• EN300-12611809
• 1296224-18-4
• benzyl N-[4-(hydroxymethyl)pyrimidin-2-yl]carbamate

• Inchi： 1S/C13H13N3O3/c17-8-11-6-7-14-12(15-11)16-13(18)19-9-10-4-2-1-3-5-10/h1-7,17H,8-9H2,(H,14,15,16,18)
• InChI Key： AKEHJVYLNVXCNV-UHFFFAOYSA-N
• SMILES： O(C(NC1=NC=CC(CO)=N1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 259.09569129g/mol
• Monoisotopic Mass: 259.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 84.3Ų

Additional information on benzyl N-4-(hydroxymethyl)pyrimidin-2-ylcarbamate

Introduction to benzyl N-4-(hydroxymethyl)pyrimidin-2-ylcarbamate (CAS No. 1296224-18-4)

benzyl N-4-(hydroxymethyl)pyrimidin-2-ylcarbamate (CAS No. 1296224-18-4) is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct pyrimidine core and benzyl carbamate functionality, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The molecular structure of benzyl N-4-(hydroxymethyl)pyrimidin-2-ylcarbamate is composed of a pyrimidine ring substituted with a hydroxymethyl group at the 4-position and a benzyl carbamate moiety at the 2-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, which are crucial for its potential therapeutic effects.

Recent studies have highlighted the potential of benzyl N-4-(hydroxymethyl)pyrimidin-2-ylcarbamate in various biological systems. One notable area of research is its antiviral activity. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects against several RNA viruses, including influenza and coronaviruses. The mechanism of action is believed to involve the disruption of viral replication processes, making it a promising lead for the development of antiviral drugs.

In addition to its antiviral properties, benzyl N-4-(hydroxymethyl)pyrimidin-2-ylcarbamate has shown potential in cancer research. Preclinical studies have indicated that this compound can selectively inhibit the growth of certain cancer cell lines, particularly those overexpressing specific kinases involved in cell proliferation and survival pathways. The selective nature of this inhibition suggests that it may have fewer side effects compared to traditional chemotherapeutic agents.

The pharmacokinetic profile of benzyl N-4-(hydroxymethyl)pyrimidin-2-ylcarbamate has also been extensively studied. Research has shown that it exhibits good oral bioavailability and a favorable distribution profile, which are essential characteristics for a drug candidate. Furthermore, the compound has demonstrated low toxicity in animal models, suggesting that it may be safe for human use.

In terms of synthetic accessibility, benzyl N-4-(hydroxymethyl)pyrimidin-2-ylcarbamate can be synthesized through a series of well-documented chemical reactions. The synthesis typically involves the reaction of 4-hydroxymethylpyrimidine with benzyl chloroformate under controlled conditions. This synthetic route is scalable and can be adapted for large-scale production, making it feasible for industrial applications.

The potential applications of benzyl N-4-(hydroxymethyl)pyrimidin-2-ylcarbamate extend beyond antiviral and anticancer therapies. Recent studies have explored its use in neurodegenerative diseases, where it has shown promise in modulating certain signaling pathways associated with neuronal survival and function. This broad spectrum of biological activities underscores the versatility and potential impact of this compound in multiple therapeutic areas.

In conclusion, benzyl N-4-(hydroxymethyl)pyrimidin-2-ylcarbamate (CAS No. 1296224-18-4) is a promising compound with a diverse range of biological activities. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in various therapeutic areas. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, this compound is likely to play an increasingly important role in advancing medical treatments.